Cas no 1286721-97-8 (1-benzyl-3-(2-methoxyethyl)-3-(pyridin-4-yl)methylurea)

• Product Name: 1-benzyl-3-(2-methoxyethyl)-3-(pyridin-4-yl)methylurea
• CAS No: 1286721-97-8
• MF: C₁₇H₂₁N₃O₂
• MW: 299.367543935776
• CID: 6339107
• PubChem ID: 52906852
• Update Time: 2025-05-20

1-benzyl-3-(2-methoxyethyl)-3-(pyridin-4-yl)methylurea Chemical and Physical Properties

Names and Identifiers

• 1-benzyl-3-(2-methoxyethyl)-3-(pyridin-4-yl)methylurea
• 1286721-97-8
• 1-benzyl-3-(2-methoxyethyl)-3-[(pyridin-4-yl)methyl]urea
• F5854-2267
• 3-benzyl-1-(2-methoxyethyl)-1-(pyridin-4-ylmethyl)urea
• AKOS024522502
• VU0523952-1

• Inchi： 1S/C17H21N3O2/c1-22-12-11-20(14-16-7-9-18-10-8-16)17(21)19-13-15-5-3-2-4-6-15/h2-10H,11-14H2,1H3,(H,19,21)
• InChI Key： RXGDRDLDVKWVEE-UHFFFAOYSA-N
• SMILES： O(C)CCN(C(NCC1C=CC=CC=1)=O)CC1C=CN=CC=1

Computed Properties

• Exact Mass: 299.16337692g/mol
• Monoisotopic Mass: 299.16337692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 54.5Ų

Additional information on 1-benzyl-3-(2-methoxyethyl)-3-(pyridin-4-yl)methylurea

Introduction to 1-Benzyl-3-(2-Methoxyethyl)-3-(Pyridin-4-yl)methylurea (CAS No. 1286721-97-8)

1-Benzyl-3-(2-methoxyethyl)-3-(pyridin-4-yl)methylurea, with the CAS number 1286721-97-8, is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of ureas and features a unique structural arrangement that includes a benzyl group, a 2-methoxyethyl group, and a pyridin-4-ylmethyl group. The combination of these functional groups imparts distinct chemical and biological properties, making it a promising candidate for various therapeutic applications.

The molecular structure of 1-Benzyl-3-(2-methoxyethyl)-3-(pyridin-4-yl)methylurea is characterized by its urea linkage, which is a key functional group in many biologically active molecules. The urea moiety is known for its ability to form hydrogen bonds, which can influence the compound's solubility, stability, and interactions with biological targets. The presence of the benzyl group adds aromaticity and hydrophobicity, while the 2-methoxyethyl group introduces polarity and flexibility. The pyridin-4-ylmethyl group further enhances the compound's pharmacological profile by providing additional points of interaction with biological systems.

Recent studies have explored the potential of 1-Benzyl-3-(2-methoxyethyl)-3-(pyridin-4-yl)methylurea in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases. Research has shown that this compound exhibits neuroprotective properties by modulating key signaling pathways involved in neuronal survival and function. For instance, it has been found to inhibit the aggregation of amyloid-beta peptides, which are implicated in Alzheimer's disease. Additionally, it can reduce oxidative stress and inflammation, two major contributors to neurodegeneration.

In the realm of cancer research, 1-Benzyl-3-(2-methoxyethyl)-3-(pyridin-4-yl)methylurea has demonstrated antiproliferative effects on various cancer cell lines. Studies have shown that it can induce apoptosis and cell cycle arrest, thereby inhibiting tumor growth. The mechanism of action appears to involve the modulation of signaling pathways such as PI3K/Akt and MAPK, which are frequently dysregulated in cancer cells. These findings suggest that this compound could be a valuable lead for the development of novel anticancer agents.

Beyond its therapeutic potential, 1-Benzyl-3-(2-methoxyethyl)-3-(pyridin-4-yl)methylurea has also been investigated for its use as a chemical probe in drug discovery and development. Its unique structure makes it an excellent tool for studying protein-protein interactions and other molecular processes relevant to disease mechanisms. For example, it has been used to identify novel binding sites on target proteins and to elucidate the structural basis of ligand-receptor interactions.

The synthesis of 1-Benzyl-3-(2-methoxyethyl)-3-(pyridin-4-yl)methylurea involves several well-established organic reactions, including nucleophilic substitution and condensation reactions. The synthetic route typically starts with the preparation of the corresponding amine derivatives, followed by their reaction with isocyanates or carbamoyl chlorides to form the urea linkage. Optimization of these synthetic steps can improve yield and purity, making large-scale production feasible for both research and commercial applications.

In conclusion, 1-Benzyl-3-(2-methoxyethyl)-3-(pyridin-4-yl)methylurea (CAS No. 1286721-97-8) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features contribute to its diverse biological activities, making it a promising candidate for further investigation in areas such as neurodegenerative diseases and cancer therapy. As research continues to uncover new insights into its mechanisms of action and therapeutic applications, this compound is likely to play an increasingly important role in drug discovery and development.